Cas no 190127-72-1 (1,3-Propanediamine, N1-1-naphthalenyl-)

• Product Name: 1,3-Propanediamine, N1-1-naphthalenyl-
• CAS No: 190127-72-1
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 5828918
• PubChem ID: 15319679
• Update Time: 2025-06-08

1,3-Propanediamine, N1-1-naphthalenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N1-1-naphthalenyl-
• CS-0249028
• SCHEMBL1493191
• AKOS011793900
• Z992305320
• 190127-72-1
• N1-(NAPHTHALEN-1-YL)PROPANE-1,3-DIAMINE
• EN300-4223205

• Inchi： 1S/C13H16N2/c14-9-4-10-15-13-8-3-6-11-5-1-2-7-12(11)13/h1-3,5-8,15H,4,9-10,14H2
• InChI Key： NETWUUKWXREPEI-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(C=CC=C2)=CC=C1)CCN

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.114±0.06 g/cm3(Predicted)
• Melting Point: 95-98 °C
• Boiling Point: 382.7±25.0 °C(Predicted)
• pka: 10.05±0.10(Predicted)

Additional information on 1,3-Propanediamine, N1-1-naphthalenyl-

Introduction to 1,3-Propanediamine, N1-1-naphthalenyl- (CAS No. 190127-72-1)

The compound 1,3-Propanediamine, N1-1-naphthalenyl-, identified by its CAS number 190127-72-1, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a naphthalene group attached to a propyl diamine backbone, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

1,3-Propanediamine, N1-1-naphthalenyl- belongs to the class of aromatic amines, which are known for their diverse biological activities and industrial utility. The presence of the naphthalene ring enhances the compound's solubility in organic solvents while providing a scaffold for further functionalization. This structural feature has been exploited in recent research to develop new derivatives with enhanced pharmacological properties.

In the realm of pharmaceutical research, 1,3-Propanediamine, N1-1-naphthalenyl- has been investigated for its potential as a precursor in the synthesis of bioactive molecules. The naphthalene moiety is particularly interesting because it can serve as a site for hydrogen bonding interactions with biological targets, such as enzymes and receptors. This property has led to its incorporation into libraries of compounds designed for high-throughput screening (HTS) to identify novel drug candidates.

Recent studies have highlighted the compound's role in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The naphthalene group can be modified to create specific binding pockets that interact with ATP-binding sites on kinases, thereby inhibiting their activity. For instance, derivatives of 1,3-Propanediamine, N1-1-naphthalenyl- have shown promise in preclinical trials as inhibitors of Janus kinases (JAKs), which are overexpressed in certain autoimmune disorders.

The chemical synthesis of 1,3-Propanediamine, N1-1-naphthalenyl- involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the nucleophilic substitution of 1-naphthyl halides with 1,3-propanediamine under basic conditions. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing the environmental impact of its synthesis.

From a materials science perspective, 1,3-Propanediamine, N1-1-naphthalenyl- has been explored for its potential in creating functional polymers and coatings. Its aromatic structure allows it to form stable π-stacking interactions with other aromatic compounds, leading to the development of high-performance materials with applications in electronics and optoelectronics. Researchers have demonstrated its use in constructing organic semiconductors and light-emitting diodes (OLEDs), where its electron-donating properties contribute to improved device performance.

The compound's versatility also extends to its role as an intermediate in the synthesis of dyes and pigments. The naphthalene group can be further functionalized to produce chromophores with specific absorption spectra, making them useful in colorimetric sensors and imaging agents. These applications leverage the compound's ability to undergo selective reactions under controlled conditions, allowing for fine-tuning of its spectroscopic properties.

In conclusion, 1,3-Propanediamine, N1-1-naphthalenyl- (CAS No. 190127-72-1) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable building block for pharmaceuticals, materials science applications, and industrial processes. As research continues to uncover new derivatives and applications for this compound, its importance is likely to grow further.